Cas no 921563-52-2 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,2-dimethylpropanamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,2-dimethylpropanamide
• CAS No: 921563-52-2
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 5932408
• PubChem ID: 40887551
• Update Time: 2025-07-17

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,2-dimethylpropanamide
• Propanamide, 2,2-dimethyl-N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-5-propyl-1,5-benzoxazepin-7-yl)-
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2,2-dimethylpropanamide
• AKOS024633354
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)pivalamide
• 921563-52-2
• F2262-0351

• Inchi： 1S/C19H28N2O3/c1-7-10-21-14-11-13(20-16(22)18(2,3)4)8-9-15(14)24-12-19(5,6)17(21)23/h8-9,11H,7,10,12H2,1-6H3,(H,20,22)
• InChI Key： DSTMJWJESLQLPI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CCC)C2=C1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 332.20999276g/mol
• Monoisotopic Mass: 332.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 549.5±50.0 °C(Predicted)
• pka: 14.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,2-dimethylpropanamide

Recent Advances in the Study of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,2-dimethylpropanamide (CAS: 921563-52-2)

The compound N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,2-dimethylpropanamide (CAS: 921563-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepine core structure, has been the subject of multiple studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic applications. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 921563-52-2. One notable investigation demonstrated its role as a potent modulator of specific signaling pathways involved in inflammatory responses. The compound exhibited high affinity for certain protein targets, suggesting its potential as a lead candidate for the development of novel anti-inflammatory agents. Furthermore, structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its bioactivity, paving the way for further optimization.

In addition to its pharmacological properties, advancements in the synthetic methodology for 921563-52-2 have been reported. A recent publication detailed an efficient, scalable synthesis route that improves yield and reduces production costs. This development is particularly significant for industrial applications, as it addresses previous challenges associated with the compound's complex structure. The optimized synthesis also enables the generation of derivatives for extended SAR studies, thereby broadening the scope of research.

Another area of interest is the potential therapeutic applications of 921563-52-2. Preclinical studies have shown promising results in models of neurodegenerative diseases, where the compound demonstrated neuroprotective effects. These findings have spurred further investigations into its mechanism of action, with particular emphasis on its ability to cross the blood-brain barrier and its pharmacokinetic profile. Such studies are crucial for determining its viability as a therapeutic agent.

Despite these advancements, challenges remain in the development of 921563-52-2. Issues such as metabolic stability, toxicity, and formulation need to be addressed to ensure its transition from the laboratory to clinical trials. Ongoing research is focused on overcoming these hurdles through structural modifications and advanced drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the compound N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2,2-dimethylpropanamide (CAS: 921563-52-2) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Continued exploration of its properties and applications is likely to yield significant contributions to the field of chemical biology and medicine.